4-Cyclohexylphenylglyoxal hydrate

• IUPAC Name: 2-(4-cyclohexylphenyl)-2-oxoacetaldehyde;hydrate
• InChI: InChI=1S/C14H16O2.H2O/c15-10-14(16)13-8-6-12(7-9-13)11-4-2-1-3-5-11;/h6-11H,1-5H2;1H2
• InChI Key: BYPHDBHOPFJXBM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)C(=O)C=O.O
• Molecular Formula: C14H18O3
• DSSTOX Substance ID: DTXSID60656865
• Molecular Weight: 234.29 g/mol
• CAS RN: 99433-89-3

Description

4-Cyclohexylphenylglyoxal hydrate is a chemical compound with the CAS Number: 99433-89-3. Its IUPAC name is 1-(4-cyclohexylphenyl)-2,2-dihydroxyethanone. It has a molecular weight of 234.3.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H18O3/c15-13(14(16)17)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h6-10,14,16-17H,1-5H2. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 234.3.

Relevant Papers One relevant paper discusses a three-component condensation of cyclic enaminones, phenylglyoxal hydrate, and ethyl cyanoacetate in EtOH, which gave a number of 4,5,6,7-tetrahydroindole functional derivatives. This indicates that this compound could potentially be used in similar multi-component condensation reactions.

Scientific Research Applications

• Voltammetry and Hydration Equilibrium Constants :

  • Convolution potential sweep voltammetry can calculate hydration equilibrium constants for α-dicarbonyl compounds, including 4-Cyclohexylphenylglyoxal hydrate. This method is essential for understanding the hydration reactions of such compounds (Montoya & Mellado, 1994).

• Synthesis and Evaluation of Derivatives :

  • Synthesis and evaluation of new derivatives, such as N′-Benzylidene-4-tert-butylbenzohydrazide, for various biological activities, indicate the importance of this compound in pharmaceutical chemistry (Ahmad et al., 2022).

• Hydration of Hydrocarbons :

  • The study of the hydration of various hydrocarbons, including cyclic and acyclic olefinic hydrocarbons, highlights the role of this compound in understanding acid-catalyzed hydration reactions (Chwang, Nowlan, & Tidwell, 1977).

• Phase Equilibrium Studies :

  • Research on the phase equilibrium of methane hydrate in solutions including tetrahydrofuran and tetra-n-butyl ammonium bromide, with the effect of various inhibitors, provides insights into the applications of this compound in natural gas storage and transportation (Mech, Pandey, & Sangwai, 2015).

• Catalytic Applications :

  • The encapsulation of Palladium(0) nanoparticles in polymers for catalyzing Suzuki–Miyaura cross-coupling reactions demonstrates the potential of this compound in the field of catalysis (Trzeciak et al., 2008).

• Hydration of δ-Glycols :

  • Studying the hydration of secondary-tertiary δ-glycols of the acetylene series, where this compound plays a key role, leads to the formation of α-ketoglycol and tricyclic dioxane products (Chichkareva, Favorskaya, Medvedeva, & Valasov, 1968).

• Generation and Trapping of Oxenium Ions :

  • The generation and trapping of the 4-biphenylyloxenium ion from the hydrolysis of related compounds, including this compound, offer insights into the reactivity and stability of these ions in aqueous solutions (Novak & Glover, 2004).